N-(3,4-dimethoxyphenyl)-2-(1-tosylpiperidin-2-yl)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C22H28N2O5S/c1-16-7-10-19(11-8-16)30(26,27)24-13-5-4-6-18(24)15-22(25)23-17-9-12-20(28-2)21(14-17)29-3/h7-12,14,18H,4-6,13,15H2,1-3H3,(H,23,25)
• InChI Key: NYFBWCAYXANJRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC(=O)NC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H28N2O5S
• Molecular Weight: 432.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(1-tosylpiperidin-2-yl)acetamide, also known as DPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. DPA is a white crystalline powder that is soluble in organic solvents such as methanol and ethanol.

Scientific Research Applications

Biological Effects of Acetamide Derivatives

Acetamide and its derivatives, including formamide and their mono and dimethyl derivatives, have been studied for their biological effects, which can be indicative of the broader pharmacological potential of related compounds. The research conducted over the years has significantly added to the understanding of the biological consequences of exposure to these chemicals, which continue to hold commercial importance. This could suggest areas of research application for related compounds in understanding toxicology and potential therapeutic effects (Kennedy, 2001).

Thiophene Analogues and Carcinogenic Evaluation

The study of thiophene analogues of carcinogens like benzidine and 4-aminobiphenyl, which includes synthesis and evaluation for potential carcinogenicity, can offer insights into the chemical reactivity and biological interactions of related acetamide compounds. These studies help in understanding the structural aspects that contribute to or mitigate carcinogenic potential, guiding the safe design and use of new chemical entities (Ashby et al., 1978).

Novel Synthetic Opioids Review

A review focusing on the chemistry and pharmacology of non-fentanyl novel synthetic opioid receptor agonists, including N-substituted benzamides and acetamides, sheds light on the emergence of these substances as drugs of abuse and their pharmacological profiles. This research is crucial for understanding the potential psychoactive properties of new acetamide derivatives and their implications for drug development and abuse prevention (Sharma et al., 2018).

Antituberculosis Activity of Organotin Complexes

Organotin complexes, including those with acetamide derivatives, have been scrutinized for their antituberculosis activity. This highlights the potential for acetamide derivatives to be used in the development of antituberculosis agents, showcasing the versatility and therapeutic potential of these compounds in medicinal chemistry (Iqbal et al., 2015).